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Compound of Interest

Compound Name: Pradimicin T2

Cat. No.: B116521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Pradimicin
T2, a member of the pradimicin family of antibiotics. This document outlines its molecular

interactions, summarizes its antifungal activity with available quantitative data, and details the

experimental methodologies used in its evaluation.

Core Mechanism of Action: A Calcium-Dependent
Lectin Mimic
Pradimicin T2 exerts its antifungal effect through a novel mechanism that targets the fungal

cell wall. Unlike many antifungal agents that inhibit ergosterol synthesis or disrupt the cell

membrane directly, Pradimicin T2 acts as a lectin mimic, binding specifically to mannan, a key

component of the fungal cell wall.[1] This interaction is critically dependent on the presence of

calcium ions.

The core mechanism can be summarized in the following key steps:

Calcium-Dependent Dimerization: In the presence of calcium ions (Ca²⁺), two molecules of

Pradimicin T2 form a dimeric complex.

Mannan Recognition and Binding: This Pradimicin T2-Ca²⁺ complex then recognizes and

binds to D-mannoside residues present in the mannan polysaccharides of the fungal cell

wall.
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Ternary Complex Formation: The binding results in the formation of a stable ternary complex,

consisting of Pradimicin T2, calcium, and the mannoside residue.

Cell Membrane Disruption: The formation of this complex on the cell surface disrupts the

integrity of the fungal cell membrane, leading to the leakage of essential intracellular

components and ultimately, cell death.[1]

This unique mechanism of action, which relies on targeting a specific carbohydrate moiety on

the fungal cell surface, contributes to its broad-spectrum antifungal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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